5-amino-N-cyclopentyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-cyclopentyl-1-(2-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C15H19N5O/c1-10-6-2-5-9-12(10)20-14(16)13(18-19-20)15(21)17-11-7-3-4-8-11/h2,5-6,9,11H,3-4,7-8,16H2,1H3,(H,17,21)
• InChI Key: BWZCBGJCGGMWSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C(N=N2)C(=O)NC3CCCC3)N
• Molecular Formula: C15H19N5O
• Molecular Weight: 285.34 g/mol

Description

Synthesis Analysis

The synthesis of triazole derivatives, similar to 5-amino-N-cyclopentyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, often involves ruthenium-catalyzed cycloaddition reactions. Ferrini et al. (2015) described a protocol based on the ruthenium-catalyzed cycloaddition of N-Boc ynamides with azides to produce protected versions of triazole amino acids, which can be used as precursors for triazole derivatives (Ferrini et al., 2015). This method offers complete regiocontrol for the synthesis of such compounds, making it a valuable approach for preparing complex triazole derivatives.

Molecular Structure Analysis

Crystal structure analysis plays a crucial role in understanding the molecular configuration of triazole derivatives. Hao et al. (2017) synthesized and determined the crystal structure of a related triazole compound, providing insights into its molecular geometry and the interactions within the crystal lattice (Hao et al., 2017). Such analyses are essential for elucidating the structural features that contribute to the compound's properties and potential biological activities.

Chemical Reactions and Properties

Triazole derivatives undergo various chemical reactions, including Dimroth rearrangements, which can significantly influence their chemical properties. Sutherland and Tennant (1971) explored the Dimroth rearrangements of 4-substituted 5-amino-1-phenyl-1,2,3-triazoles, highlighting the impact of such rearrangements on the compound's structure and reactivity (Sutherland & Tennant, 1971).

Scientific Research Applications

Ruthenium-catalyzed Synthesis for Triazole-based Scaffolds

5-amino-1,2,3-triazole-4-carboxylic acid, closely related to the compound , has been identified as a key molecule in the preparation of peptidomimetics and biologically active compounds leveraging the triazole scaffold. A protocol utilizing ruthenium-catalyzed cycloaddition of N-Boc ynamides with azides has been developed to yield a protected version of this triazole amino acid, showcasing its importance in creating triazole-containing dipeptides and HSP90 inhibitors, with one such compound demonstrating significant inhibitory activity (IC50 = 29 nM) (Ferrini et al., 2015).